3-Bromo-7-chloro-6-iodoquinolin-4-OL
Overview
Description
“3-Bromo-7-chloro-6-iodoquinolin-4-OL” is a chemical compound with the molecular formula C9H4BrClINO . It has a molecular weight of 384.4 . The compound is a solid at room temperature .
Physical And Chemical Properties Analysis
“3-Bromo-7-chloro-6-iodoquinolin-4-OL” is a solid at room temperature . It should be stored in a dark place, sealed, and at room temperature .Scientific Research Applications
Synthesis of Biologically Active Compounds
3-Bromo-7-chloro-6-iodoquinolin-4-OL serves as an important intermediate in the synthesis of various biologically active compounds. For instance, it is used in the creation of compounds like GSK2126458, which have significant biological applications. The synthesis involves a series of reactions such as cyclization and substitution, underlining its role in the preparation of complex organic compounds (Wang et al., 2015).
Intermediate in PI3K/mTOR Inhibitors
Another important use of this compound is as an intermediate in the synthesis of PI3K/mTOR inhibitors. These inhibitors are crucial in the development of cancer therapies and other medical treatments. The compound’s versatility in forming derivatives through various chemical processes highlights its significance in pharmaceutical research (Lei et al., 2015).
Halogen/Halogen Displacement in Heterocycles
The compound is also utilized in halogen/halogen displacement reactions in various heterocycles. This is a fundamental reaction in organic chemistry, used to manipulate molecular structures for different applications, including the development of new pharmaceuticals and materials (Schlosser & Cottet, 2002).
Antimalarial Applications
Research has also explored its use in the synthesis of compounds with potential antimalarial activities. This application is crucial in the fight against malaria, a major global health challenge (Barlin et al., 1992).
Antibacterial Properties
Additionally, derivatives of 3-Bromo-7-chloro-6-iodoquinolin-4-OL have been evaluated for their antibacterial properties. This is particularly important in the development of new antibiotics and treatments for bacterial infections (Ouerghi et al., 2021).
Versatility in Synthesis Reactions
The versatility of 3-Bromo-7-chloro-6-iodoquinolin-4-OL in synthesis reactions is notable. For example, its use in Skraup-Type Synthesis demonstrates its applicability in creating various substituted quinolines, which are valuable in numerous chemical and pharmaceutical contexts (Lamberth et al., 2014).
Suzuki Cross-Coupling Reactions
It is also used in Suzuki cross-coupling reactions, which are pivotal in creating diverse organic compounds, especially in the field of organic electronics and pharmaceuticals (Friesen & Trimble, 2004).
Safety and Hazards
properties
IUPAC Name |
3-bromo-7-chloro-6-iodo-1H-quinolin-4-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H4BrClINO/c10-5-3-13-8-2-6(11)7(12)1-4(8)9(5)14/h1-3H,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FLHMZLJOAWADLL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C2C(=CC(=C1I)Cl)NC=C(C2=O)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H4BrClINO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70697360 |
Source
|
| Record name | 3-Bromo-7-chloro-6-iodoquinolin-4(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70697360 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
384.39 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1021913-04-1 |
Source
|
| Record name | 3-Bromo-7-chloro-6-iodo-4-quinolinol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1021913-04-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Bromo-7-chloro-6-iodoquinolin-4(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70697360 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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